2-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]pyrimidine-4-carbonitrile

• IUPAC Name: 2-[4-(9-methylpurin-6-yl)piperazin-1-yl]pyrimidine-4-carbonitrile
• InChI: InChI=1S/C15H15N9/c1-22-10-20-12-13(22)18-9-19-14(12)23-4-6-24(7-5-23)15-17-3-2-11(8-16)21-15/h2-3,9-10H,4-7H2,1H3
• InChI Key: YOFOYOCKFKDCDC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1N=CN=C2N3CCN(CC3)C4=NC=CC(=N4)C#N
• Molecular Formula: C15H15N9
• Molecular Weight: 321.34 g/mol

Description

The description of a chemical compound usually includes its IUPAC name, molecular formula, and structure. It may also include information about its appearance (color, state of matter under standard conditions) and any distinctive odors.

Synthesis Analysis

This involves understanding the chemical reactions used to synthesize the compound. It includes the starting materials, reaction conditions, and the yield of the product.

Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule and the type of bonds (single, double, triple, ionic, covalent, etc.) between them.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the conditions required for the reaction, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility in different solvents, and reactivity with common chemicals.

Scientific Research Applications

2-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]pyrimidine-4-carbonitrile has been the subject of numerous scientific studies, primarily focusing on its potential therapeutic applications in a variety of diseases. It has been studied for its effects on inflammation, cancer, and viral infections. In addition, this compound has been studied for its potential to act as an agonist of the purinergic receptor P2X7.

Mechanism of Action

Target of Action

The primary target of 2-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]pyrimidine-4-carbonitrile is the α2-adrenergic receptor . This receptor plays a crucial role in the regulation of neurotransmitter release from sympathetic nerves and from adrenergic neurons in the central nervous system .

Mode of Action

This compound acts as an antagonist of the α2-adrenergic receptor . An antagonist is a substance that interferes with or inhibits the physiological action of another. In this case, the compound prevents the activation of the α2-adrenergic receptor, thereby inhibiting its function .

Biochemical Pathways

The α2-adrenergic receptor is part of the G protein-coupled receptor family. When the action of this compound inhibits this receptor, it affects the downstream signaling pathways, including the inhibition of adenylate cyclase activity. This leads to decreased cAMP production and consequently affects various cellular responses .

Result of Action

The molecular and cellular effects of the compound’s action are primarily related to its inhibitory effect on the α2-adrenergic receptor. By blocking this receptor, the compound can alter neurotransmitter release, which may have various effects on physiological processes regulated by adrenergic signaling .

Action Environment

Environmental factors such as pH, temperature, and the presence of other interacting molecules can influence the action, efficacy, and stability of this compound. For instance, extreme pH or temperature conditions could potentially affect the compound’s structure and, consequently, its ability to bind to the α2-adrenergic receptor .

Advantages and Limitations for Lab Experiments

2-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]pyrimidine-4-carbonitrile has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable at room temperature. In addition, it is non-toxic and has been found to be safe for use in animal models. However, there are some limitations to its use in laboratory experiments. For example, it has been found to have a short half-life in vivo, which may limit its use in long-term experiments.

Future Directions

There are a number of potential future directions for research into 2-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]pyrimidine-4-carbonitrile. These include further studies into its mechanism of action, its potential therapeutic applications in a variety of diseases, and its potential to act as an agonist of the purinergic receptor P2X7. In addition, further research could be conducted into its potential to act as an inhibitor of certain enzymes, such as cyclooxygenase-2. Finally, further research could be conducted into its potential as an antiviral agent against a variety of viruses, including HIV and hepatitis C virus.

Synthesis Methods

2-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]pyrimidine-4-carbonitrile can be synthesized by a number of methods. One of the most commonly used methods is the synthesis of this compound from 9-methyl-9H-purin-6-amine and pyrimidine-4-carbonitrile. This method involves the reaction of the two reactants in the presence of a base such as sodium hydroxide. The reaction yields this compound as the major product.

Safety and Hazards

This involves understanding the risks associated with handling the compound, including toxicity, flammability, and environmental impact.